Cas no 1936197-95-3 (2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro-)

• Product Name: 2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro-
• CAS No: 1936197-95-3
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 5286006
• Update Time: 2025-10-15

2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro-

• Inchi： 1S/C8H15ClO/c1-2-8(7-9)5-3-4-6-10-8/h2-7H2,1H3
• InChI Key： LNHKSHWSUDYUES-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC)OCCCC1

Additional information on 2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro-

Recent Advances in the Study of 1936197-95-3 and 2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro-: A Research Briefing

The chemical compound with CAS number 1936197-95-3 and the product 2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the synthesis of novel therapeutic agents. This briefing aims to provide an overview of the latest research findings related to these compounds, highlighting their chemical properties, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and characterization of 1936197-95-3, a compound that exhibits unique structural features making it a promising candidate for further pharmacological investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. Preliminary results suggest that this compound may serve as a key intermediate in the synthesis of more complex molecules with potential therapeutic benefits.

In parallel, the compound 2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro- has been investigated for its reactivity and potential as a building block in medicinal chemistry. Studies have demonstrated its utility in the construction of heterocyclic frameworks, which are prevalent in many biologically active molecules. The chloromethyl group in particular has been shown to facilitate further functionalization, enabling the creation of diverse derivatives with varied biological activities.

One of the most notable findings in recent research is the potential application of these compounds in the development of anti-inflammatory and anticancer agents. In vitro studies have revealed that certain derivatives of 2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro- exhibit significant inhibitory effects on key enzymes involved in inflammatory pathways. Additionally, preliminary cytotoxicity assays have indicated that these compounds may selectively target cancer cells, suggesting a potential role in oncology drug development.

The pharmacological evaluation of these compounds has also extended to their pharmacokinetic properties. Recent investigations have focused on their metabolic stability, bioavailability, and potential toxicity profiles. While these studies are still in the early stages, the results thus far are promising, indicating that these compounds may possess favorable drug-like properties that warrant further investigation.

From a synthetic chemistry perspective, researchers have developed novel methodologies for the efficient production of 1936197-95-3 and its derivatives. These approaches often involve catalytic processes that improve yield and selectivity, addressing some of the challenges previously associated with their synthesis. Such advancements are crucial for scaling up production and facilitating further biological evaluation.

In conclusion, the ongoing research on 1936197-95-3 and 2H-Pyran, 2-(chloromethyl)-2-ethyltetrahydro- demonstrates their significant potential in pharmaceutical applications. The combination of their unique chemical properties and promising biological activities positions them as valuable candidates for future drug discovery efforts. Continued investigation into their mechanisms of action, structure-activity relationships, and therapeutic potential is expected to yield important insights that could contribute to the development of new medicinal agents.